Cas no 331855-56-2 (N-[4-[(4-methyl-1-piperazinyl)methyl]phenyl]-Acetamide)
331855-56-2 structure
Product Name:N-[4-[(4-methyl-1-piperazinyl)methyl]phenyl]-Acetamide
CAS No:331855-56-2
MF:C14H21N3O
MW:247.336043119431
CID:1110996
Update Time:2024-07-24
N-[4-[(4-methyl-1-piperazinyl)methyl]phenyl]-Acetamide Chemical and Physical Properties
Names and Identifiers
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- N-[4-[(4-methyl-1-piperazinyl)methyl]phenyl]-Acetamide
- Acetamide, N-[4-[(4-methyl-1-piperazinyl)methyl]phenyl]-
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- Inchi: 1S/C14H21N3O/c1-12(18)15-14-5-3-13(4-6-14)11-17-9-7-16(2)8-10-17/h3-6H,7-11H2,1-2H3,(H,15,18)
- InChI Key: CXTJKIKSCWIABI-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(CN2CCN(C)CC2)C=C1)(=O)C
Computed Properties
- Exact Mass: 247.16863
Experimental Properties
- Density: 1.124±0.06 g/cm3(Predicted)
- Boiling Point: 421.2±35.0 °C(Predicted)
- PSA: 35.58
- pka: 15.06±0.70(Predicted)
N-[4-[(4-methyl-1-piperazinyl)methyl]phenyl]-Acetamide Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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